Cas no 4468-72-8 (b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate)

Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a chemically modified carbohydrate derivative in which the hydroxyl groups of β-D-glucose are acetylated, and the anomeric carbon is linked to a phenyl group via a glycosidic bond. This compound is widely used as an intermediate in organic synthesis, particularly in glycosylation reactions, due to its stability and reactivity. The acetyl protecting groups enhance solubility in organic solvents and facilitate selective deprotection for further functionalization. Its well-defined structure makes it valuable for studying glycosidase enzymes and developing glycoconjugates. The compound’s crystalline form ensures high purity, making it suitable for precise synthetic applications in pharmaceuticals and biochemistry.
b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate structure
4468-72-8 structure
Product Name:b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate
CAS No:4468-72-8
MF:C20H24O10
MW:424.398567199707
CID:331418
PubChem ID:299829
Update Time:2025-11-02

b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate
    • (3,4,5-triacetyloxy-6-phenoxyoxan-2-yl)methyl acetate
    • DL-SERINE-[1-13C]
    • Phenyl 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranoside
    • PHENYL-2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
    • Nsc226970
    • PHENYL-2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOPYRANOSIDE
    • phenyl-B-D-glucoside tetraacetate
    • NSC173175
    • B2705-405005
    • AKOS024603670
    • NSC-226970
    • F1206-0012
    • NSC-173175
    • Galactopyranoside, tetraacetate, .beta.-D-
    • NSC-232030
    • .beta.-D-Galactopyranoside, tetraacetate
    • 4468-72-8
    • Phenyl tetraacetyl-d-alloside
    • MFCD00064090
    • SY075057
    • Phenyl 2,3,4,6-tetra-O-acetylhexopyranoside #
    • Phenyl 2,3,4,5-tetra-O-acetyl-alpha-D-glucopyranoside
    • Phenyl 2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
    • Phenyl 2,3,4,6-tetra-O-acetylhexopyranoside
    • FT-0635316
    • SR-01000010772
    • DTXSID30863044
    • 2-(acetoxymethyl)-6-phenoxytetrahydro-2H-pyran-3,4,5-triyl triacetate
    • FT-0673836
    • NSC232030
    • HMS1652J02
    • FT-0634849
    • HPKPFIHCMIKXMU-UHFFFAOYSA-N
    • SR-01000010772-1
    • Phenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside
    • Phenyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside
    • 3427-45-0
    • [3,4,5-tris(acetyloxy)-6-phenoxyoxan-2-yl]methyl acetate
    • DB-048592
    • DB-051241
    • Inchi: 1S/C20H24O10/c1-11(21)25-10-16-17(26-12(2)22)18(27-13(3)23)19(28-14(4)24)20(30-16)29-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3
    • InChI Key: HPKPFIHCMIKXMU-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 424.13692
  • Monoisotopic Mass: 424.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 124A^2

Experimental Properties

  • Color/Form: Uncertain
  • PSA: 123.66
  • LogP: 1.14850
  • Solubility: Uncertain

b-D-Glucopyranoside, phenyl,2,3,4,6-tetraacetate Pricemore >>

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